Cas no 552333-33-2 (1H-2-Benzopyran-1,3(4H)-dione, 7-bromo-)

7-Bromo-1H-2-benzopyran-1,3(4H)-dione is a brominated derivative of 1H-2-benzopyran-1,3(4H)-dione, a heterocyclic compound featuring a fused benzene and pyran ring system. The bromine substitution at the 7-position enhances its reactivity, making it a valuable intermediate in organic synthesis, particularly for the development of pharmaceuticals, agrochemicals, and functional materials. Its structural framework allows for further functionalization, enabling the synthesis of complex molecules. The compound exhibits stability under standard conditions, ensuring consistent performance in synthetic applications. Its well-defined molecular structure and purity make it suitable for research and industrial processes requiring precise chemical modifications.

1H-2-Benzopyran-1,3(4H)-dione, 7-bromo- structure

552333-33-2 structure

Product Name:1H-2-Benzopyran-1,3(4H)-dione, 7-bromo-

CAS No:552333-33-2

MF:C₉H₅BrO₃

MW:241.038202047348

CID:1595417

PubChem ID:18507796

Update Time:2025-10-29

1H-2-Benzopyran-1,3(4H)-dione, 7-bromo- Chemical and Physical Properties

Names and Identifiers

- 1H-2-Benzopyran-1,3(4H)-dione, 7-bromo-
- 7-bromo-1H-isochromene-1,3(4H)-dione
- 7-bromo-4H-isochromene-1,3-dione
- 1H-2-Benzopyran-1,3(4H)-dione,7-bromo
- 7-bromo-1H,4H-isochromene-1,3-dione
- 7-Bromo-isochroman-1,3-dione
- SCHEMBL1399984
- EN300-5187048
- 7-bromoisochroman-1,3-dione
- 552333-33-2
- DTXSID60594278
- WANGWCBXVJULNK-UHFFFAOYSA-N
- 7-Bromoisochromane-1,3-dione
- 7-Bromo-1H-2-benzopyran-1,3(4H)-dione
- MFCD11846509
- DB-318259
- CS-0140397
- A902501
- 7-bromo-3,4-dihydro-1H-2-benzopyran-1,3-dione
- A51200
- Inchi： 1S/C9H5BrO3/c10-6-2-1-5-3-8(11)13-9(12)7(5)4-6/h1-2,4H,3H2
- InChI Key： WANGWCBXVJULNK-UHFFFAOYSA-N
- SMILES： BrC1C=CC2=C(C(=O)OC(C2)=O)C=1

Computed Properties

Exact Mass: 239.94200
Monoisotopic Mass: 239.94221g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 13
Rotatable Bond Count: 0
Complexity: 251
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.9
Topological Polar Surface Area: 43.4Å²

Experimental Properties

PSA: 43.37000
LogP: 1.68860

1H-2-Benzopyran-1,3(4H)-dione, 7-bromo- Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-5187048-0.05g	7-bromo-3,4-dihydro-1H-2-benzopyran-1,3-dione	552333-33-2	95.0%	0.05g	$306.0	2025-03-15
Enamine	EN300-5187048-0.1g	7-bromo-3,4-dihydro-1H-2-benzopyran-1,3-dione	552333-33-2	95.0%	0.1g	$457.0	2025-03-15
Enamine	EN300-5187048-0.25g	7-bromo-3,4-dihydro-1H-2-benzopyran-1,3-dione	552333-33-2	95.0%	0.25g	$650.0	2025-03-15
Enamine	EN300-5187048-0.5g	7-bromo-3,4-dihydro-1H-2-benzopyran-1,3-dione	552333-33-2	95.0%	0.5g	$1025.0	2025-03-15
Enamine	EN300-5187048-1.0g	7-bromo-3,4-dihydro-1H-2-benzopyran-1,3-dione	552333-33-2	95.0%	1.0g	$1315.0	2025-03-15
Enamine	EN300-5187048-2.5g	7-bromo-3,4-dihydro-1H-2-benzopyran-1,3-dione	552333-33-2	95.0%	2.5g	$2576.0	2025-03-15
Enamine	EN300-5187048-5.0g	7-bromo-3,4-dihydro-1H-2-benzopyran-1,3-dione	552333-33-2	95.0%	5.0g	$3812.0	2025-03-15
Enamine	EN300-5187048-10.0g	7-bromo-3,4-dihydro-1H-2-benzopyran-1,3-dione	552333-33-2	95.0%	10.0g	$5652.0	2025-03-15
Aaron	AR01HZTD-1g	1H-2-Benzopyran-1,3(4H)-dione, 7-bromo-	552333-33-2	95%	1g	$1834.00	2025-03-10
Aaron	AR01HZTD-500mg	1H-2-Benzopyran-1,3(4H)-dione, 7-bromo-	552333-33-2	95%	500mg	$1435.00	2025-03-10